Cas no 849021-42-7 (2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol)

• Product Name: 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol
• CAS No: 849021-42-7
• MF: C₁₀H₁₅BrN₄O
• MW: 287.156300783157
• MDL: MFCD03452782
• CID: 720481
• PubChem ID: 2761037
• Update Time: 2025-06-13

2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(5-Bromopyrimidin-2-yl)piperazin-1-yl)ethanol
• 1-Piperazineethanol,4-(5-bromo-2-pyrimidinyl)-
• 2-[4-(5-BROMOPYRIMIDIN-2-YL)PIPERAZIN-1-YL]ETHANOL
• 2-[4-(5-bromo-2-pyrimidinyl)-1-piperazinyl]ethanol
• 2-[4-(5-broMopyriMidin-2-yl)piperazin-1-yl]ethan-1-ol
• 1-(5-Bromopyrimidin-2-yl)-4-(2-hydroxyethyl)piperazine, 5-Bromo-2-[4-(2-hydroxyethyl)piperazin-1-yl]pyrimidine
• 2-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]ethan-1-ol 95+%
• 1-Piperazineethanol, 4-(5-bromo-2-pyrimidinyl)-
• 849021-42-7
• 1-(5-Bromopyrimidin-2-yl)-4-(2-hydroxyethyl)piperazine
• DTXSID30375495
• AKOS008228074
• ZIB02142
• AB15478
• ZZAGRUBMUDIADL-UHFFFAOYSA-N
• CS-0271904
• MFCD03452782
• PS-5923
• SR-01000383995-1
• 2-[4-(5-bromo-pyrimidin-2-yl)piperazin-1-yl]ethanol
• Z1162912586
• N11676
• SR-01000383995
• 2-[4-(5-bromo-pyrimidin-2-yl)-piperazin-1-yl]-ethanol
• 2-(4-(5-bromopyrimidin-2-yl)piperazin-1-yl)ethan-1-ol
• DB-001968
• SCHEMBL3662266
• 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol

• MDL： MFCD03452782
• Inchi： 1S/C10H15BrN4O/c11-9-7-12-10(13-8-9)15-3-1-14(2-4-15)5-6-16/h7-8,16H,1-6H2
• InChI Key： ZZAGRUBMUDIADL-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NC=C(Br)C=N2)CC1

Computed Properties

• Exact Mass: 286.04300
• Monoisotopic Mass: 286.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 97-99
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.595
• PSA: 52.49000
• LogP: 0.35630
• Vapor Pressure: Not available
• pka: 14.96±0.10(Predicted)

2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol

Introduction to Compound with CAS No. 849021-42-7 and Product Name: 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol

The compound identified by the CAS number 849021-42-7 and the product name 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and pharmaceutical development. The structural features of this molecule, particularly the presence of a piperazine moiety and a 5-bromopyrimidine substituent, contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of piperazine derivatives in the development of drugs targeting various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The 5-bromopyrimidine component adds an additional layer of functionality, enabling interactions with biological targets that are not readily accessible by other molecular scaffolds. This combination has led to the discovery of several compounds with enhanced efficacy and selectivity.

In the context of current research, the 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol molecule has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural versatility allows for modifications at multiple sites, facilitating the exploration of novel drug candidates. For instance, researchers have explored its utility in generating derivatives with improved solubility, bioavailability, and metabolic stability.

One notable application of this compound has been in the development of inhibitors for enzymes involved in cancer pathways. The piperazine ring is known to interact favorably with protein binding pockets, often leading to high-affinity binding. When coupled with the 5-bromopyrimidine moiety, the resulting molecule can exhibit potent activity against targets such as kinases and other enzymes implicated in tumor growth and progression. Preliminary data suggest that derivatives of this compound show promise in preclinical models, warranting further investigation into their therapeutic potential.

The synthesis of 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions to introduce the piperazine group followed by functionalization at the pyrimidine ring. These synthetic routes are amenable to scale-up, making it feasible for industrial applications where large quantities of the compound are required for drug development programs.

From a computational chemistry perspective, the molecular structure of this compound has been subjected to detailed quantum mechanical calculations to elucidate its electronic properties and potential interactions with biological targets. These studies have provided valuable insights into how modifications at specific positions can influence binding affinity and selectivity. For example, computational modeling has shown that introducing additional substituents at the 5-bromopyrimidine ring can enhance binding interactions with certain enzymes, thereby improving drug efficacy.

The pharmacokinetic properties of 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol have also been evaluated as part of its characterization. Studies indicate that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications to ensure better dissolution rates in biological fluids.

In conclusion, the compound identified by CAS number 849021-42-7 and named 2-4-(5-Bromopyrimidin-2-yl)piperazin-1-ylethanol represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in developing next-generation pharmaceuticals.